6-Cyclopropyl-2-({1-[2-(morpholin-4-yl)ethyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 6-Cyclopropyl-2-({1-[2-(morpholin-4-yl)ethyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one is a derivative of pyridazinone, a class of compounds known for their potential pharmacological properties. Although the specific compound is not directly mentioned in the provided papers, it is structurally related to the compounds discussed in the research. The papers focus on the synthesis and biological evaluation of 2-substituted-6-(morpholinyl/piperidinyl)pyridazin-3(2H)-ones, which share a common pyridazinone core and morpholine or piperidine substituents .
Synthesis Analysis
The synthesis of related compounds involves the creation of 2-substituted-6-(morpholinyl/piperidinyl)pyridazin-3(2H)-ones, which are established using various spectroscopic techniques. The process likely involves multiple steps, including the formation of the pyridazinone core and the subsequent addition of morpholine or piperidine groups. The exact synthesis route for the compound would be similar, with the addition of a cyclopropyl group to the structure .
Molecular Structure Analysis
The molecular structure of a related compound, 2-{2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(morpholin-4-yl)-4-phenylpyridazin-3(2H)-one, shows that the morpholine ring adopts a chair conformation, and the piperazine ring is puckered. The dihydropyridazine ring makes specific dihedral angles with the phenyl and benzene rings. These structural features contribute to the overall conformation and potential reactivity of the molecule. The compound of interest would have a similar conformation with the addition of a cyclopropyl group, which may influence its dihedral angles and interactions .
Chemical Reactions Analysis
The chemical reactions involving pyridazinone derivatives typically include interactions with biological targets that lead to their anti-inflammatory and analgesic effects. The specific reactions of the compound would depend on its precise structure and the presence of functional groups that can interact with enzymes or receptors in the body. The related compounds have been evaluated for such biological activities, indicating that the compound may also undergo similar reactions in a biological context .
Physical and Chemical Properties Analysis
While the physical and chemical properties of the specific compound are not detailed in the provided papers, the related compounds' properties can be inferred. These compounds are likely to have moderate molecular weights and exhibit solid-state properties conducive to forming stable crystal structures, as evidenced by the presence of C—H⋯O interactions and C—H⋯π interactions in the crystal lattice. The solubility, melting points, and other physical properties would be determined by the specific substituents and their arrangement in the molecule .
Scientific Research Applications
Chemical Synthesis and Reactions
The compound 6-Cyclopropyl-2-({1-[2-(morpholin-4-yl)ethyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one, due to its structural complexity, might be involved in various chemical syntheses and reactions, contributing to the development of novel compounds with potential applications in pharmaceuticals and materials science. For instance, the interaction of morpholine and piperidine derivatives in chemical reactions can lead to the formation of compounds with significant biological activities. A study by Yamagata et al. (1993) explored the preparation of dihydrothiophenium-1-bis(ethoxycarbonyl)methylides and their recyclization with a base, showcasing the versatility of morpholine and piperidine derivatives in synthesizing heterocyclic compounds with potential pharmacological properties (Yamagata, Takaki, Ohkubo, & Yamazaki, 1993).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-cyclopropyl-2-[[1-(2-morpholin-4-ylethyl)piperidin-4-yl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N4O2/c24-19-4-3-18(17-1-2-17)20-23(19)15-16-5-7-21(8-6-16)9-10-22-11-13-25-14-12-22/h3-4,16-17H,1-2,5-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCOVWTCIMPMAQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C=C2)CC3CCN(CC3)CCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.